Cas no 2229391-92-6 (5-(2-methyl-6-nitrophenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(2-methyl-6-nitrophenyl)-1,3-oxazolidin-2-one
• CAS No: 2229391-92-6
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 5867631
• PubChem ID: 165628040
• Update Time: 2025-07-21

5-(2-methyl-6-nitrophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-methyl-6-nitrophenyl)-1,3-oxazolidin-2-one
• 2229391-92-6
• EN300-1791254

• Inchi： 1S/C10H10N2O4/c1-6-3-2-4-7(12(14)15)9(6)8-5-11-10(13)16-8/h2-4,8H,5H2,1H3,(H,11,13)
• InChI Key： SZYLIWPDAJEHNK-UHFFFAOYSA-N
• SMILES： O1C(NCC1C1C(=CC=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 222.06405680g/mol
• Monoisotopic Mass: 222.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.2Ų

Additional information on 5-(2-methyl-6-nitrophenyl)-1,3-oxazolidin-2-one

Introduction to 5-(2-methyl-6-nitrophenyl)-1,3-oxazolidin-2-one (CAS No. 2229391-92-6)

5-(2-methyl-6-nitrophenyl)-1,3-oxazolidin-2-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound belongs to the oxazolidinone class, which has garnered considerable attention due to its broad spectrum of biological activities. The molecular structure of 5-(2-methyl-6-nitrophenyl)-1,3-oxazolidin-2-one incorporates a nitro-substituted aromatic ring and a methyl group, which contribute to its distinctive reactivity and potential applications in medicinal chemistry.

The compound with the CAS number 2229391-92-6 has been extensively studied for its pharmacological potential. Oxazolidinones are known for their ability to act as scaffolds in drug design, particularly in the development of antimicrobial and anti-inflammatory agents. The presence of the nitro group in the phenyl ring enhances the electron-withdrawing effect, influencing the compound's interactions with biological targets. This feature makes it a valuable candidate for further exploration in drug discovery.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of 5-(2-methyl-6-nitrophenyl)-1,3-oxazolidin-2-one. Molecular docking studies have revealed that this compound exhibits promising binding affinity to various enzymes and receptors involved in inflammatory pathways. Such interactions suggest its potential as an inhibitor of key therapeutic targets, making it a compelling subject for further experimental validation.

In the context of medicinal chemistry, the synthesis of 5-(2-methyl-6-nitrophenyl)-1,3-oxazolidin-2-one has been optimized to enhance yield and purity. Modern synthetic methodologies have allowed for the efficient construction of its molecular framework, enabling large-scale production for research and development purposes. The structural flexibility of this compound also facilitates modifications that can be tailored to improve pharmacokinetic properties, such as solubility and bioavailability.

Research has demonstrated that derivatives of oxazolidinones exhibit significant antimicrobial activity against Gram-positive bacteria. This property is particularly relevant in light of the growing concern over antibiotic resistance. The nitro group in 5-(2-methyl-6-nitrophenyl)-1,3-oxazolidin-2-one plays a crucial role in disrupting bacterial cell wall synthesis and other vital metabolic processes. Such mechanisms highlight the compound's potential as a novel therapeutic agent.

The pharmacological profile of 5-(2-methyl-6-nitrophenyl)-1,3-oxazolidin-2-one has also been explored in preclinical studies. These investigations have shown that the compound exhibits moderate toxicity at higher doses but remains relatively safe at therapeutic concentrations. This balance between efficacy and safety makes it an attractive candidate for further clinical development. Additionally, its ability to cross biological membranes suggests potential applications in drug delivery systems designed to enhance therapeutic outcomes.

Emerging research indicates that 5-(2-methyl-6-nitrophenyl)-1,3-oxazolidin-2-one may have applications beyond traditional antimicrobial therapies. Studies have suggested that this compound could modulate immune responses by interacting with cytokine pathways. Such findings open up new avenues for its use in treating autoimmune diseases and chronic inflammatory conditions where immune dysregulation is a key factor.

The chemical stability of 5-(2-methyl-6-nitrophenyl)-1,3-oxazolidin-2-one is another critical aspect that has been thoroughly investigated. The compound demonstrates good stability under various storage conditions, which is essential for maintaining its integrity during transportation and formulation into final pharmaceutical products. This stability ensures that the compound remains effective throughout its shelf life, reducing concerns related to degradation and loss of potency.

In conclusion, 5-(2-methyl-6-nitrophenyl)-1,3-oxazolidin-2-one (CAS No. 2229391-92-6) represents a promising candidate in pharmaceutical research due to its unique structural features and demonstrated biological activities. Its potential applications in antimicrobial therapy, modulation of immune responses, and other therapeutic areas make it a valuable asset for further exploration. Continued research into this compound will likely yield significant insights into its pharmacological mechanisms and potential clinical uses.